Cas no 51411-04-2 (Alrestatin)

Alrestatin structure
Product name:Alrestatin
Alrestatin Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benz[de]isoquinoline-2(3H)-aceticacid, 1,3-dioxo-
- (1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-yl)-acetic acid
- 1,3-DIOXO-1H-BENZ[D,E]ISOQUINOLINE-2(3H)-ACETIC ACID
- 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)acetic acid
- ALRESTATIN
- AY-22284
- Alrestatine
- (1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)acetic acid
- EX-A2966
- HMS3675O19
- AB00052267-02
- F0863-0248
- KBio2_001929
- SR-01000597621
- 4-21-00-05562 (Beilstein Handbook Reference)
- Tocris-0485
- KBio3_000887
- ALRESTATIN [WHO-DD]
- KBio2_003052
- UNII-515DHK15LG
- 2,3-Dihydro-1,3-dioxo-1H-benz(de)isochiolin-2-essigsaeure
- KBioSS_001929
- HMS3403J05
- 1,3-Dioxo-1H-benz(de)isoquinoline-2(3H)-acetic acid
- NSC758180
- NCGC00024613-06
- 1H-Benz(de)isoquinoline-2(3H)-acetic acid, 1,3-dioxo-
- AY-22284 pound>> AY22284 pound>> AY 22284
- KBio2_005620
- SCHEMBL450743
- AY 22284
- Q4735714
- 2-[1,3-DIOXO-1H-BENZO[DE]ISOQUINOLIN-2(3H)-YL]ACETIC ACID
- KBio2_007065
- 51411-04-2
- BCP28030
- Spectrum4_000089
- NSC 299132
- BRD-K35498378-001-05-3
- Alrestatin [INN]
- NSC299132
- KBioSS_000484
- GCUCIFQCGJIRNT-UHFFFAOYSA-N
- BSPBio_003360
- Pharmakon1600-01502053
- NSC-758180
- Spectrum5_001248
- 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)acetic acid
- KBio3_000888
- HMS3866E03
- Spectrum_001449
- AC-13697
- HMS1362J05
- NS00069482
- KBio2_000484
- Bio2_000412
- 1,3-dioxo-1H-benz[de]isoquinoline-2(3H)-acetic acid
- CBDivE_004382
- KBio3_002862
- NCGC00024613-04
- DTXSID7045655
- SR-01000597621-1
- 2-{2,4-dioxo-3-azatricyclo[7.3.1.0?,??]trideca-1(13),5,7,9,11-pentaen-3-yl}acetic acid
- Tox21_110913_1
- DTXCID5025655
- Spectrum3_001880
- DB02020
- 51411-04-2 (free acid)
- KBio1_001706
- SR-01000597621-2
- HMS3411O19
- KBio2_004497
- SpecPlus_000666
- Alrestatin free acid
- HMS2092B18
- 1,3-Dioxo-1H-benz(de)isoquinoline-2(3H)-acetate
- 1H-BENZ(DE)ISOQUINOLINE-2(3H)ACETIC ACID, 1,3-DIOXO-
- D81785
- BRD-K35498378-001-03-8
- EN300-235766
- NCGC00024613-01
- A913189
- CAS-51411-04-2
- IDI1_002167
- HY-B1202
- HMS1792J05
- 2-{2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}acetic acid
- AKOS000143709
- HMS3266E14
- 515DHK15LG
- Tox21_110913
- Alrestatinum
- s5803
- CBDivE_003810
- Alrestatino [INN-Spanish]
- CBDivE_001884
- MFCD00181399
- Bio2_000892
- BS-16959
- Alrestatine [INN-French]
- CCG-109865
- BDBM16415
- 2-{2,4-dioxo-3-azatricyclo[7.3.1.0;{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}acetic acid
- KBioGR_000358
- Alrestatino
- BSPBio_001144
- NCGC00024613-02
- CS-4830
- DivK1c_006762
- BRN 0244370
- KBioGR_000484
- BCA41104
- NCGC00024613-03
- HMS1990J05
- AC-35588
- AB00052267_03
- SBI-0051717.P003
- CHEMBL63055
- FT-0630645
- Z56756231
- NSC-299132
- Alrestatinum [INN-Latin]
- BRD-K35498378-001-07-9
- DB-051958
- Alrestatin?
- BRD-K35498378-001-06-1
- STK395007
- AF-399/32018005
- Alrestatin
-
- MDL: MFCD00181399
- Inchi: InChI=1S/C14H9NO4/c16-11(17)7-15-13(18)9-5-1-3-8-4-2-6-10(12(8)9)14(15)19/h1-6H,7H2,(H,16,17)
- InChI Key: GCUCIFQCGJIRNT-UHFFFAOYSA-N
- SMILES: O=C(O)CN(C(C1=CC=CC2=CC=CC3=C12)=O)C3=O
Computed Properties
- Exact Mass: 255.05300
- Monoisotopic Mass: 255.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 74.7A^2
- Surface Charge: 0
- XLogP3: 1.7
Experimental Properties
- Density: 1.511
- Boiling Point: 512.7°Cat760mmHg
- Flash Point: 263.9°C
- Refractive Index: 1.715
- PSA: 76.37000
- LogP: 1.03730
Alrestatin Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Alrestatin Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Alrestatin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
DC Chemicals | DC12656-100 mg |
Alrestatin |
51411-04-2 | >98% | 100mg |
$400.0 | 2022-03-01 | |
Ambeed | A538426-50mg |
2-(1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)acetic acid |
51411-04-2 | 98+% | 50mg |
$104.0 | 2025-02-20 | |
ChemScence | CS-4830-100mg |
Alrestatin |
51411-04-2 | 99.80% | 100mg |
$450.0 | 2022-04-27 | |
ChemScence | CS-4830-500mg |
Alrestatin |
51411-04-2 | 99.80% | 500mg |
$1550.0 | 2022-04-27 | |
Enamine | EN300-235766-5.0g |
2-{2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}acetic acid |
51411-04-2 | 95% | 5.0g |
$702.0 | 2024-06-19 | |
Enamine | EN300-235766-10.0g |
2-{2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}acetic acid |
51411-04-2 | 95% | 10.0g |
$1043.0 | 2024-06-19 | |
abcr | AB547839-1g |
2-(1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)acetic acid; . |
51411-04-2 | 1g |
€415.00 | 2025-02-18 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5195-10mg |
Alrestatin |
51411-04-2 | 99.76% | 10mg |
¥ 970 | 2023-09-07 | |
eNovation Chemicals LLC | Y1003928-1g |
2-(1,3-dioxobenzo[de]isoquinolin-2-yl)acetic acid |
51411-04-2 | 95% | 1g |
$800 | 2024-07-24 | |
Life Chemicals | F0863-0248-5g |
(1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-yl)-acetic acid |
51411-04-2 | 95%+ | 5g |
$610.0 | 2023-09-07 |
Alrestatin Related Literature
-
Nishu Goyal,Hanifah Widiastuti,I. A. Karimi,Zhi Zhou Mol. BioSyst. 2014 10 1043
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:51411-04-2)Alrestatin

Purity:99%/99%
Quantity:250mg/1g
Price ($):229.0/615.0
atkchemica
(CAS:51411-04-2)Alrestatin

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry